[2-(1-Methylpyrazol-4-yl)cyclopropyl]methanamine hydrochloride

Specification

• CAS No.: 1949836-88-7
• Molecular Formula: C8H14ClN3
• Molecular Weight: 187.67 g/mol
• IUPAC Name: [2-(1-methylpyrazol-4-yl)cyclopropyl]methanamine;hydrochloride
• Standard InChI: InChI=1S/C8H13N3.ClH/c1-11-5-7(4-10-11)8-2-6(8)3-9;/h4-6,8H,2-3,9H2,1H3;1H
• Standard InChI Key: SYPZDAMBEUYSIU-UHFFFAOYSA-N
• SMILES: CN1C=C(C=N1)C2CC2CN.Cl
• Canonical SMILES: CN1C=C(C=N1)C2CC2CN.Cl

Introduction

Chemical Properties and Structural Identification

[2-(1-Methylpyrazol-4-yl)cyclopropyl]methanamine hydrochloride (CAS No.: 1949836-88-7) is characterized by a molecular formula of C8H14ClN3 and a molecular weight of 187.67 g/mol. The compound features a 1-methylpyrazol-4-yl group connected to a cyclopropyl ring, which is further substituted with a methanamine group. The hydrochloride salt form enhances its stability and solubility properties compared to the free base.

The structure incorporates several key functional groups that contribute to its chemical behavior and potential biological interactions:

• A pyrazole ring with a methyl substituent at the N1 position

• A cyclopropyl ring that introduces conformational constraints

• A primary amine functional group as the hydrochloride salt

The compound exists in stereoisomeric forms, with the trans configuration being specifically identified in some research contexts. This stereochemistry is important for understanding its three-dimensional interactions with biological targets.

Physical and Chemical Characteristics

Table 1: Physical and Chemical Properties of [2-(1-Methylpyrazol-4-yl)cyclopropyl]methanamine Hydrochloride

Property	Value	Source
Molecular Formula	C8H14ClN3
Molecular Weight	187.67 g/mol
CAS Number	1949836-88-7
Appearance	Solid
Solubility	Soluble in polar organic solvents and water
Melting Point	Not specifically reported	-
Stereochemistry	Trans isomer reported in literature

Structure-Activity Relationships and Comparative Studies

Several compounds share structural similarities with [2-(1-Methylpyrazol-4-yl)cyclopropyl]methanamine hydrochloride, each possessing unique properties that influence their biological activities. Comparative studies help elucidate the importance of specific structural features in determining biological activity.

Structural Analogs and Their Properties

Table 2: Comparison of [2-(1-Methylpyrazol-4-yl)cyclopropyl]methanamine Hydrochloride with Related Compounds

Compound	Structure Variation	Key Property Difference
(1-Methyl-1H-pyrazol-4-yl)methanamine hydrochloride	Lacks cyclopropyl group	Lower conformational constraint, different receptor binding profile
(5-Cyclopropyl-2-methylpyrazol-3-yl)methanamine hydrochloride	Pyrazole substitution pattern differs	Different electronic distribution affecting binding properties
N-[(1-methylpyrazol-4-yl)methyl]methanamine	Contains secondary amine	Different hydrogen bonding capabilities
5-cyclopropyl-2-methyl-N-[(1-methylpyrazol-4-yl)methyl]pyrazol-3-amine	Contains two pyrazole rings	Enhanced complexity for potential binding interactions

Effects of Structural Modifications

Research on related pyrazole derivatives has demonstrated that subtle structural modifications can significantly impact biological activity:

• Position of Substituents: The position of substituents on the pyrazole ring significantly affects the compound's ability to interact with biological targets.

• Stereochemistry: The stereochemical configuration, particularly of the cyclopropyl group, influences the three-dimensional arrangement and, consequently, the biological activity.

• N-Substitution: Modifications at the nitrogen of the pyrazole ring can alter the electronic properties and lipophilicity of the molecule.

Recent Research Developments

Recent investigations involving [2-(1-Methylpyrazol-4-yl)cyclopropyl]methanamine hydrochloride and structurally related compounds have focused on expanding their applications in medicinal chemistry and understanding their structure-activity relationships.

Medicinal Chemistry Applications

Researchers have explored the incorporation of the [2-(1-Methylpyrazol-4-yl)cyclopropyl]methanamine scaffold into larger molecular structures to develop compounds with specific biological activities. For instance, similar structural motifs have been incorporated into potential enzyme inhibitors, particularly those targeting phosphodiesterase enzymes.

Structure Optimization Studies

Recent research has focused on optimizing the structure of pyrazole-containing compounds to enhance their biological activities. A study on dihydroquinazolinone derivatives incorporating pyrazole motifs demonstrated that substitution patterns significantly impact both parasite activity and metabolic stability. These findings provide valuable insights for the development of compounds containing the [2-(1-Methylpyrazol-4-yl)cyclopropyl]methanamine scaffold.

Future Research Directions

Based on current understanding and research trends, several promising avenues for future research on [2-(1-Methylpyrazol-4-yl)cyclopropyl]methanamine hydrochloride can be identified:

• Expanded Structure-Activity Relationship Studies: Further investigation of how structural modifications affect biological activity could lead to the development of more potent and selective compounds.

• Target Identification and Validation: Identifying specific biological targets for this compound would enhance understanding of its mechanism of action and potential therapeutic applications.

• Development of Bioconjugates: Exploring the conjugation of [2-(1-Methylpyrazol-4-yl)cyclopropyl]methanamine with other bioactive molecules could yield novel compounds with enhanced pharmacological properties.

• Computational Modeling: Employing advanced computational techniques to predict interactions with biological targets could accelerate the discovery of new applications.